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Compound of Interest

Compound Name: 2-Amino-1-(p-tolyl)ethanone

CAS No.: 69872-37-3

Cat. No.: B1268277

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for 2-Amino-1-(p-
tolyl)ethanone (CAS No. 69872-37-3)[1][2]. While a complete set of published experimental

spectra for this specific molecule is not readily available in public databases, this document

leverages high-quality predicted spectroscopic data and analysis of closely related compounds

to provide a robust framework for its characterization. This guide is intended to serve as a

valuable resource for researchers in compound verification, quality control, and drug

development.

Molecular Structure and Properties
2-Amino-1-(p-tolyl)ethanone is an organic compound with the molecular formula C₉H₁₁NO

and a molecular weight of 149.19 g/mol [1]. Its structure features a p-tolyl group attached to a

carbonyl, which is adjacent to a methylene group bearing an amino function. This arrangement

of functional groups gives rise to a unique spectroscopic fingerprint.

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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